molecular formula C20H25N3O B2602691 N-(4-ethylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide CAS No. 763124-65-8

N-(4-ethylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide

Cat. No. B2602691
CAS RN: 763124-65-8
M. Wt: 323.44
InChI Key: XTUPAIFUTHNIHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide is a chemical compound that belongs to the family of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. The compound is known for its pharmacological properties, including its ability to act as an antagonist of the dopamine D2 receptor.

Scientific Research Applications

Chemoselective Synthesis

N-(2-Hydroxyphenyl)acetamide serves as a precursor for antimalarial drugs through chemoselective monoacetylation, highlighting the potential of related compounds in drug synthesis processes. Using immobilized lipase catalysts, this method emphasizes the utility of acetamide derivatives in creating intermediates for pharmaceuticals (Magadum & Yadav, 2018).

Antioxidant and Anti-inflammatory Properties

A derivative, 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, exhibited noticeable DPPH radical scavenging activity alongside analgesic and anti-inflammatory activities, suggesting its potential for therapeutic use in managing oxidative stress and inflammation (Nayak et al., 2014).

Anticancer Potential

The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide revealed its potential as an anticancer agent through in silico modeling targeting the VEGFr receptor. This synthesis process showcases the application of acetamide derivatives in developing new cancer treatments (Sharma et al., 2018).

Antimicrobial and Anticholinesterase Activities

Thiazole derivatives containing the acetamide group were synthesized and evaluated for their antimicrobial and anticholinesterase activities, demonstrating the role of acetamide derivatives in creating compounds with potential therapeutic applications (Yurttaş et al., 2015).

Anion Coordination and Self-assembly

Studies on different spatial orientations of amide derivatives, including acetamides, have contributed to understanding the molecular structures and self-assembly processes important for material science and supramolecular chemistry (Kalita & Baruah, 2010).

Antioxidant Activity via Coordination Complexes

Coordination complexes constructed from pyrazole-acetamide derivatives demonstrated significant antioxidant activity, illustrating the potential of acetamide-based compounds in developing antioxidant agents (Chkirate et al., 2019).

properties

IUPAC Name

N-(4-ethylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N3O/c1-2-17-8-10-18(11-9-17)21-20(24)16-22-12-14-23(15-13-22)19-6-4-3-5-7-19/h3-11H,2,12-16H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XTUPAIFUTHNIHK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

763124-65-8
Record name N-(4-ETHYLPHENYL)-2-(4-PHENYL-1-PIPERAZINYL)ACETAMIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.